Cas no 2309448-86-8 (2-({1-[(Benzyloxy)carbonyl]-4-(3-bromopyridin-4-yl)azocan-4-yl}oxy)acetic acid)

• Product Name: 2-({1-[(Benzyloxy)carbonyl]-4-(3-bromopyridin-4-yl)azocan-4-yl}oxy)acetic acid
• CAS No: 2309448-86-8
• MF: C₂₂H₂₅BrN₂O₅
• MW: 477.348305463791
• CID: 6221340
• PubChem ID: 165830167
• Update Time: 2025-10-30

2-({1-[(Benzyloxy)carbonyl]-4-(3-bromopyridin-4-yl)azocan-4-yl}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2309448-86-8
• 2-({1-[(benzyloxy)carbonyl]-4-(3-bromopyridin-4-yl)azocan-4-yl}oxy)acetic acid
• EN300-7429570
• 2-({1-[(Benzyloxy)carbonyl]-4-(3-bromopyridin-4-yl)azocan-4-yl}oxy)acetic acid

• Inchi： 1S/C22H25BrN2O5/c23-19-14-24-11-8-18(19)22(30-16-20(26)27)9-4-5-12-25(13-10-22)21(28)29-15-17-6-2-1-3-7-17/h1-3,6-8,11,14H,4-5,9-10,12-13,15-16H2,(H,26,27)
• InChI Key： UFVUXARZFBMTCU-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1C1(CCN(C(=O)OCC2C=CC=CC=2)CCCC1)OCC(=O)O

Computed Properties

• Exact Mass: 476.09468g/mol
• Monoisotopic Mass: 476.09468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 89Ų

Additional information on 2-({1-[(Benzyloxy)carbonyl]-4-(3-bromopyridin-4-yl)azocan-4-yl}oxy)acetic acid

Introduction to 2-({1-[(Benzyloxycarbonyl]-4-(3-bromopyridin-4-yl)azocan-4-yl}oxy)acetic Acid (CAS No. 2309448-86-8)

2-({1-[(Benzyloxycarbonyl]-4-(3-bromopyridin-4-yl)azocan-4-yl}oxy)acetic acid, identified by its CAS number 2309448-86-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The intricate structure of this molecule, featuring a benzyloxycarbonyl group and a bromopyridin-4-yl moiety, contributes to its unique chemical properties and potential therapeutic applications.

The benzyloxycarbonyl group (Boc) is a well-known protecting group in organic synthesis, often employed to shield amino groups during peptide coupling reactions. Its stability under various reaction conditions makes it an invaluable tool in the synthesis of complex peptides and proteins. In the context of 2-({1-[(Benzyloxycarbonyl]-4-(3-bromopyridin-4-yl)azocan-4-yl}oxy)acetic acid, this group not only provides structural integrity but also influences the compound's reactivity and interaction with biological targets.

The presence of the 3-bromopyridin-4-yl substituent adds another layer of complexity to the molecule. Pyridine derivatives are widely recognized for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The bromine atom in this moiety enhances the electrophilicity of the pyridine ring, making it more susceptible to nucleophilic substitution reactions. This feature is particularly useful in drug design, as it allows for further functionalization and tailoring of the molecule's properties.

The core structure of 2-({1-[(Benzyloxycarbonyl]-4-(3-bromopyridin-4-yl)azocan-4-yl}oxy)acetic acid consists of an azocane ring, which is a cyclic compound containing three nitrogen atoms. Azocanes have been studied for their potential in various applications, including as ligands in coordination chemistry and as intermediates in organic synthesis. The azocane ring in this compound interacts with other functional groups, influencing its overall conformation and reactivity.

The terminal acetic acid moiety provides a carboxylic acid functional group, which can participate in hydrogen bonding interactions with biological targets. This feature is particularly important in drug design, as hydrogen bonding plays a crucial role in the binding affinity and specificity of many therapeutic agents. The acetic acid group also allows for further derivatization, enabling the synthesis of analogs with modified properties.

Recent research has highlighted the potential of 2-{(1-[(Benzyloxy)carbonyl]-4-(3-bromo-pyridin)-4-yI}-azo-cane - 4 - yI oxy)acetic acid as a lead compound for developing novel therapeutic agents. Studies have demonstrated its efficacy in inhibiting specific enzymatic targets relevant to various diseases. For instance, preliminary investigations suggest that this compound exhibits inhibitory activity against certain kinases, which are key enzymes involved in signal transduction pathways associated with cancer and inflammation.

The benzyloxycarbonyl group and the 3-bromo-pyridin - 4 - yI moiety have been strategically incorporated into the molecule to enhance its binding affinity to target proteins. Computational studies have shown that these groups interact favorably with specific residues on the enzyme surface, leading to strong binding interactions. Additionally, the presence of multiple hydrogen bond donors and acceptors within the molecule improves its solubility and bioavailability, critical factors for successful drug development.

One of the most exciting aspects of 2-{(1-[(Benzyloxy)carbonyl]-4-(3-bromo-pyridin - 4 - yI)-azo-cane - 4 - yI oxy)acetic acid is its potential for further optimization through structure-based drug design. By modifying specific functional groups or introducing new ones, researchers can fine-tune the molecule's properties to improve its potency, selectivity, and pharmacokinetic profile. This flexibility makes it an attractive candidate for developing next-generation therapeutics.

In conclusion, 2-{(1-[(Benzyloxy)carbonyl]-4-(3-bromo-pyridin - 4 - yI)-azo-cane - 4 - yI oxy)acetic acid (CAS No. 2309448_86_8) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structure, featuring a benzyloxycarbonyl group and a 3-bromo-pyridin - 4 - yI moiety, contributes to its diverse biological activities and makes it a valuable tool for drug discovery. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.